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Compound of Interest

Compound Name: 2-(Oxolan-2-yl)pyrrolidine

CAS No.: 383127-91-1

Cat. No.: B2800310

Get Quote

Executive Summary & Chemical Profile
2-(Oxolan-2-yl)pyrrolidine (often referred to as TEF-pyrrolidine or 2-tetrahydrofurylpyrrolidine)

is a secondary amine widely used as a chiral organocatalyst or ligand in asymmetric synthesis.

Unlike inert organic solvents, this compound is chemically active. Its disposal requires strict

adherence to amine-specific protocols to prevent dangerous exothermic reactions or the

formation of carcinogenic byproducts. This guide replaces generic "organic waste" instructions

with a chemically grounded disposal strategy.
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Parameter Data

CAS Number 7189-31-3 (Racemic) / 89686-69-1 (Isomers)

Chemical Class Secondary Amine / Cyclic Ether

Physical State Liquid (Colorless to Light Yellow)

Flash Point ~96°C (Combustible, Class IIIB)

pH Basic (pKa ~10-11 for conjugate acid)

Key Hazards
Skin/Eye Irritant, Harmful if Swallowed,

Combustible

Critical Segregation Logic (The "Why")
Expert Insight: The most common safety failure in amine disposal is "commingling." You must

treat this chemical not just as "waste," but as a reactive base.

Incompatibility with Acids (Exothermic Risk)
Mechanism: Mixing 2-(Oxolan-2-yl)pyrrolidine with acid waste (e.g., HCl, H₂SO₄) results in an

immediate, exothermic acid-base neutralization.

Risk: In a closed waste carboy, this heat evolution can pressurize the container, causing

rupture or "geysering" upon opening.

Protocol:NEVER pour this substance into a "General Acid Waste" container.

Incompatibility with Oxidizers (Fire/Explosion Risk)
Mechanism: Amines are electron-rich reducing agents. Contact with strong oxidizers

(Peroxides, Nitric Acid, Permanganates) can lead to hypergolic ignition or explosion.

Protocol: Strictly segregate from Oxidizing Waste streams.

Incompatibility with Nitrosating Agents (Carcinogen
Risk)
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Mechanism: As a secondary amine, 2-(Oxolan-2-yl)pyrrolidine reacts with nitrites or nitrous

acid to form N-nitrosamines.

Risk: N-nitrosamines are potent carcinogens.

Protocol: Ensure no nitrate/nitrite salts are present in the organic waste stream designated

for this chemical.

Decision Logic & Workflow
The following diagram outlines the decision process for categorizing and packing this waste

stream.
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Waste: 2-(Oxolan-2-yl)pyrrolidine

Is the waste Pure or in Solution?

Pure Liquid

Pure

Dissolved in Solvent

Solution

CRITICAL: Verify NO Acids or Oxidizers

Identify Solvent Type

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, Toluene)

Stream A: Halogenated Basic Organic Waste

If Halogenated

Stream B: Non-Halogenated Basic Organic Waste

If Non-Halogenated

Label: 'Hazardous Waste - Basic Organic Amines'

Handover to EHS/Contractor
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation of amine waste, prioritizing solvent compatibility and

chemical isolation.

Step-by-Step Operational Protocol
Step 1: Container Selection

Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Why: HDPE is resistant to basic amines and most organic solvents. Avoid metal

containers (aluminum) which can corrode or react with basic amines over time.

Venting: Use a cap with a pressure-relief valve if available, though not strictly required if the

waste is fully quenched and cool.

Step 2: Bulking and Transfer
pH Check: Before adding to a bulk container, verify the pH of the receiving container. It must

be neutral or basic (pH ≥ 7).

Self-Validating Step: Dip a pH strip into the receiving carboy. If it turns red (acidic), STOP.

Do not add the amine.

Solvent Compatibility:

If dissolved in Dichloromethane (DCM), dispose in Halogenated Waste.

If dissolved in Methanol/Ethanol/Ethyl Acetate, dispose in Non-Halogenated Waste.

Transfer: Pour slowly using a funnel. Wear butyl rubber or nitrile gloves (double gloving

recommended for pure amines).

Step 3: Labeling
Regulatory compliance (RCRA/EPA) requires specific labeling before the first drop of waste

enters the container.

Primary Identifier: "Hazardous Waste: 2-(Oxolan-2-yl)pyrrolidine Solution"
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Hazard Checkboxes:

Flammable/Combustible[1]

Toxic/Irritant[2]

Basic/Alkaline (Write this in if not a standard checkbox)

Emergency Contingencies: Spills
If a spill occurs (e.g., >100 mL), follow this containment logic:

Evacuate & Ventilate: Amines have potent odors and respiratory irritation risks.

PPE Upgrade: Wear a respirator with organic vapor cartridges if ventilation is poor.

Absorb: Use a non-reactive absorbent (Vermiculite, dry sand, or commercial "Organic" spill

pads).

Warning: Do not use clay-based absorbents that may be acidic, as this could generate

heat.

Neutralization (Optional but Recommended for larger spills):

Apply a weak acid neutralizer (e.g., Citric Acid powder) slowly to the spill to reduce

volatility.

Caution: This will generate heat.[3] Do this only if you are trained in spill response.

Disposal of Debris: Collect saturated absorbent in a wide-mouth jar, label as "Amine

Contaminated Debris," and dispose of as hazardous waste.

Regulatory Framework (US EPA/RCRA Context)
While 2-(Oxolan-2-yl)pyrrolidine is not a "P-listed" or "U-listed" waste by specific name (unlike

its parent, Pyrrolidine, which is U328), it is regulated based on Characteristics:

Ignitability (D001): If the waste solution has a flash point <60°C (e.g., if dissolved in ethanol).
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Toxicity: While not TC-listed, it is toxic.

Corrosivity (D002): If the pH is >12.5 (possible for concentrated pure amines).

Final Disposition: The industry standard for this waste is High-Temperature Incineration. This

ensures complete destruction of the pyrrolidine ring, preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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